Cas no 102976-62-5 (1H-Benzimidazol-2-ol(9CI))

• Product Name: 1H-Benzimidazol-2-ol(9CI)
• CAS No: 102976-62-5
• MF: C₇H₆N₂O
• MW: 134.13534116745
• CID: 125369
• PubChem ID: 11985
• Update Time: 2025-04-18

1H-Benzimidazol-2-ol(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-2-ol(9CI)
• 1H-Benzimidazol-2-ol
• LANSOPRAZOLE IMPURITY D
• AKOS000269651
• N,N'-(1,2-Phenyleneurea)
• LANSOPRAZOLE IMPURITY D [EP IMPURITY]
• 615-16-7
• benzimidazolinone
• AF-834/25000580
• 2-Hydroxy-1H-benzimidazole
• NSC 178108
• 2(1H)-Benzimidazolone
• benzimidazol-2(3H)-one
• 2-BENZIMIDAZOLINONE
• PS-5766
• BENZIMIDAZOLOL [USP IMPURITY]
• o-Phenylene urea
• 2H-Benzimidazol-2-one, 1,3-dihydro-
• o-Phenyleneurea
• azaoxindole
• HY-W008003
• 2H-Benzimidazol
• RABEPRAZOLE SODIUM IMPURITY K [EP IMPURITY]
• 1H-BENZO[D]IMIDAZOL-2-OL
• EINECS 210-412-4
• AKOS015920049
• 2-hydroxybenzoimidazole
• 1,3-Dihydro-2H-benzimidazol-2-one
• 1,3-dihydrobenzoimidazol-2-one
• CV8118UZEW
• 2,3-Dihydro-2-oxo-1H-benzimidazole
• 2-Hydroxybenzimidazole
• PD065534
• 1,3-dihydro-2H-benzo[d]imidazol-2-one
• WLN: T56 BNVNJ
• NSC 10383
• 1H-1,3-benzodiazol-2-ol
• MFCD00127894
• SILNNFMWIMZVEQ-UHFFFAOYSA-
• Lansoprazole EP impurity D
• DTXSID0060642
• Q-101098
• 1H-BENZO(D)IMIDAZOL-2-OL
• Urea,N'-(1,2-phenylene)-
• F12393
• 2-Benzimidazolone
• EN300-17387
• SCHEMBL37951
• starbld0016990
• 1,3-dihydrobenzimidazol-2-one
• Q818479
• NSC-178108
• 2,3-dihydro-1H-1,3-benzodiazol-2-one
• 2(3H)-Benzimidazolone
• 2-Hydroxy-benzimidazol
• hydroxybenzimidazole
• FT-0612581
• CHEMBL2152713
• CS-W008003
• NSC178108
• 1,3-dihydro-2h-benzimidazole-2-one
• 1,3-dihydro-benzoimidazol-2-one
• 102976-62-5
• EC 210-412-4
• (3H)-benzimidazolone
• AI3-60092
• FT-0717793
• 2-Benzimidazolol
• F0728-0008
• NSC-10383
• 1H-benzimidazol-2-one
• 2(3H)-Oxobenzimidazole
• 2-hydroxy benzimidazole
• Benzamidazole-2(3H)-one
• 2,3-dihydrobenzimidazol-2-one
• SY033248
• H0739
• 2-Oxobenzimidazole
• BB 0242764
• 2-Hydroxybenzimidazole, 97%
• BDBM50393071
• UNII-CV8118UZEW
• 2,3-dihydro-1H-benzimidazole-2-one
• Urea, N,N'-(1,2-phenylene)-
• benzimidazolin-2-one
• 2-.alpha.-Hydroxybenzimidazole
• N,2-Phenyleneurea)
• GF-0113
• HMS1783E17
• Z56924489
• BCP18291
• NSC10383
• NS00002447
• 1H-benzo[d]imidazol-2(3H)-one

• Inchi： 1S/C7H6N2O/c10-7-8-5-3-1-2-4-6(5)9-7/h1-4H,(H2,8,9,10)
• InChI Key： SILNNFMWIMZVEQ-UHFFFAOYSA-N
• SMILES： O=C1NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 134.04808
• Monoisotopic Mass: 134.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 48.91

1H-Benzimidazol-2-ol(9CI) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature